Cas no 18861-78-4 (Fluorescein-6-isothiocyanate)

• Product Name: Fluorescein-6-isothiocyanate
• CAS No: 18861-78-4
• MF: C₂₁H₁₁NO₅S
• MW: 389.380744218826
• MDL: MFCD00041838
• CID: 134889
• PubChem ID: 135727364
• Update Time: 2025-04-19

Fluorescein-6-isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-6-isothiocyanato-
• Fluorescein 6-Isothiocyanate (isomer II)
• 3',6'-dihydroxy-5-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one
• FITC isomer II [Fluorescein-6-isothiocyanate]
• 6-FITC
• 6-FITC (isomer II)
• 6-Isothiocyanatofluorescein
• 6-Isothiocyanatofluorescein (isomer II)
• F6ITC
• FITC 'Isomer II'
• Fluorescein 6-isothiocyanate
• Fluorescein Isothiocyanate (isomer II)
• fluorescein-5-isothiocyanate
• FITC
• FITC ISOMER II
• Fluorescein isothiocyante
• 6-ISOTHIOCYANATO-FLUORESCEIN
• 6-FLUORESCEIN ISOTHIOCYANATE
• FLUORESCEIN 6-ISOTHIOCYANATE, ISOMER 2
• Fluorescein-6-isothiocyanate
• FITC-II
• 3',6'-dihydroxy-6-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• Jsp003870
• 3678AH
• F0783
• 012F713
• U
• J-012159
• FT-0626458
• F12301
• CHEBI:37928
• 6-FITC [MI]
• AKOS015912141
• LS-14835
• SCHEMBL160107
• MFCD00041838
• HY-136957
• 18861-78-4
• CS-0135568
• Fluorescein 6-Isothiocyanate, Isomer 2, 95%
• DTXSID10293325
• PD167109
• NS00049477
• F04-0026
• 3',6'-dihydroxy-6-isothiocyanato-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• fluorescein isothiocyanate isomer ii
• DTXCID201079745
• 3',6'-dihydroxy-6-isothiocyanato-3H-spiro(2-benzofuran-1,9'-xanthen)-3-one
• 360X6ZS9ZB
• Fluorescein isothiocyanate (Spiro Form)
• 3\\',6\\'-dihydroxy-5-isothiocyanatospiro[2-benzofuran-3,9\\'-xanthene]-1-one
• DA-73391

• MDL： MFCD00041838
• Inchi： 1S/C21H11NO5S/c23-12-2-5-15-18(8-12)26-19-9-13(24)3-6-16(19)21(15)17-7-11(22-10-28)1-4-14(17)20(25)27-21/h1-9,23-24H
• InChI Key： GTQFZXYECNSNNC-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC2C(=O)OC3(C4C=CC(=CC=4OC4C=C(C=CC3=4)O)O)C=2C=1

Computed Properties

• Exact Mass: 389.03600
• Monoisotopic Mass: 389.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: 4.8

Experimental Properties

• Color/Form: No data available
• Density: 3.7000
• Melting Point: No data available
• Boiling Point: 719.1±60.0 °C at 760 mmHg
• Flash Point: 388.7±32.9 °C
• PSA: 120.44000
• LogP: 4.40010

Fluorescein-6-isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302+H332;H315;H317;H319;H334;H335
• Warning Statement： P261;P264;P270;P271;P272;P280;P284;P301+P312+P330;P305+P351+P338+P337+P313;P403+P233;P405;P501
• Safety Instruction： H302+H332;H315;H317;H319;H334;H335
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans